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Compound of Interest

Compound Name: Copper sulfate

Cat. No.: B092084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of copper sulfate (CuSO₄),

a compound of significant interest across various scientific disciplines, including chemical

synthesis, agriculture, and pharmaceutical development. Understanding its solubility

characteristics in different solvents is critical for its application in these fields. This document

presents quantitative solubility data, detailed experimental protocols for solubility determination,

and a discussion of the primary factors influencing the dissolution process.

Quantitative Solubility Data
The solubility of copper sulfate is highly dependent on the nature of the solvent, the

temperature, and the specific form of the salt (anhydrous vs. pentahydrate). The following

tables summarize the quantitative solubility data compiled from established chemical literature.

Solubility in Aqueous Solutions
Water is the most common and effective solvent for copper sulfate. The dissolution is an

exothermic process. Solubility increases significantly with temperature.

Table 1: Solubility of Copper Sulfate (Anhydrous and Pentahydrate) in Water at Various

Temperatures
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Temperature (°C)
Anhydrous CuSO₄ ( g/100
mL)

Pentahydrate CuSO₄·5H₂O
( g/100 mL)

0 14.3[1] 23.1[1]

10 17.2[1] 27.5[1]

20 20.5[1] 32.0[1]

25 22.3[1] -

30 24.4[1] 37.8[1]

40 28.7[1] 44.6[1]

60 39.5[1] 61.8[1]

80 55.5[1] 83.8[1]

100 75.4[1] 114[1]

Solubility in Organic and Other Solvents
Copper sulfate's solubility is generally poor in most organic solvents, a characteristic attributed

to the high lattice energy of the ionic salt and the lower polarity of organic molecules compared

to water.

Table 2: Solubility of Copper Sulfate in Various Solvents
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Solvent Form
Solubility ( g/100
mL)

Temperature (°C)

Methanol Pentahydrate 1.04[1][2] 18

Methanol Anhydrous 1.1[3] -

Ethanol
Anhydrous &

Pentahydrate
Insoluble[1][4] -

Acetone Pentahydrate Insoluble[2] -

Glycerol Pentahydrate Soluble[5][6] -

Ethylene Glycol Pentahydrate Soluble[7] -

Factors Influencing Solubility
The dissolution of copper sulfate is a complex process governed by several interrelated

factors. Understanding these factors is crucial for controlling and predicting its behavior in

different solvent systems.

Key Factors Influencing Copper Sulfate Solubility

CuSO₄ Solubility

Temperature

Increases solubility
in water

Solvent Polarity

High polarity (e.g., Water)
favors dissolution

Common Ion Effect

Presence of Cu²⁺ or SO₄²⁻
decreases solubility

Form of Salt
(Anhydrous vs. Pentahydrate)

Hydrated form is
generally more soluble

Click to download full resolution via product page

Caption: Logical relationship of factors affecting CuSO₄ solubility.

Temperature: For the dissolution of solid copper sulfate in water, which is an endothermic

process, an increase in temperature shifts the equilibrium towards dissolution, thereby

increasing solubility.
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Solvent Polarity: Copper sulfate is an ionic compound and dissolves best in polar solvents

like water, which can solvate the Cu²⁺ and SO₄²⁻ ions effectively.[8] Its insolubility in

nonpolar organic solvents like ethanol and acetone is a direct consequence of their inability

to stabilize these ions.[8][9]

Common Ion Effect: The solubility of copper sulfate in an aqueous solution is reduced by

the presence of another solute that furnishes either Cu²⁺ or SO₄²⁻ ions (e.g., adding sulfuric

acid). This phenomenon, known as the common ion effect, shifts the dissolution equilibrium

to the left, favoring the solid state.

Form of the Salt: The anhydrous (CuSO₄) and pentahydrate (CuSO₄·5H₂O) forms exhibit

different solubility characteristics, primarily because the hydration energy is already partially

overcome in the hydrated form.[1]

Experimental Protocol: Determination of Solubility
This section outlines a standardized methodology for determining the solubility of copper
sulfate in a given solvent as a function of temperature. The method is based on creating a

saturated solution and then determining the concentration of the solute.[10][11][12]

Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.

Experimental Workflow for Solubility Determination

1. Preparation
Add excess CuSO₄

to solvent in a beaker

2. Equilibration
Stir at constant

temperature until
saturated

3. Separation
Filter to remove

undissolved solid

4. Analysis
Determine concentration
of the saturated filtrate

(e.g., by titration,
spectroscopy, or gravimetry)

5. Calculation
Calculate solubility

in g/100 mL

Click to download full resolution via product page

Caption: Step-by-step workflow for determining salt solubility.

Detailed Methodology
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Objective: To determine the mass of copper sulfate that can be dissolved in 100 mL of a

specified solvent at a specific temperature.

Materials:

Copper(II) Sulfate (anhydrous or pentahydrate)

Solvent (e.g., distilled water)

Beakers or flasks

Magnetic stirrer and stir bar or mechanical stirrer

Constant temperature water bath or hot plate with temperature control

Calibrated thermometer

Filtration apparatus (funnel, filter paper)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of Saturated Solution:

Place a known volume of the solvent (e.g., 50 mL) into a beaker.[10]

Place the beaker in a constant temperature water bath set to the desired temperature.

Allow the solvent to reach thermal equilibrium.

Begin adding copper sulfate to the solvent in small increments while stirring continuously.

[10]

Continue adding the solute until an excess of undissolved solid remains at the bottom of

the beaker, indicating that the solution is saturated.[12]

Equilibration:
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Allow the mixture to stir at the constant temperature for a significant period (e.g., 1-2

hours) to ensure that the dissolution equilibrium is fully established.

Sample Separation:

Once equilibrium is reached, cease stirring and allow the excess solid to settle.

Carefully decant or filter the supernatant (the clear saturated solution) to separate it from

the undissolved solid. It is critical to maintain the temperature during this step to prevent

precipitation or further dissolution.

Concentration Analysis:

Accurately measure a specific volume of the clear, saturated filtrate using a volumetric

pipette.

Determine the mass of copper sulfate within this known volume. This can be achieved

through several analytical techniques:

Gravimetric Analysis: Evaporate the solvent from a known volume of the filtrate and

weigh the remaining dry copper sulfate residue.

Spectrophotometry: Measure the absorbance of the solution at a specific wavelength

(for colored solutions like aqueous CuSO₄) and determine the concentration from a pre-

established calibration curve.

Titration: Perform a chemical titration (e.g., iodometric titration) to determine the

concentration of Cu²⁺ ions.

Calculation of Solubility:

Using the data from the analysis, calculate the mass of copper sulfate (m_solute) present

in the volume of the filtrate taken (V_filtrate).

Calculate the solubility in grams per 100 mL of solvent using the following formula:

Solubility = (m_solute / V_filtrate) * 100
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Repeatability:

Repeat the entire procedure at different temperatures to construct a solubility curve, which

plots solubility as a function of temperature.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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